Cas no 1248601-56-0 (2-(3-chlorophenyl)-2-(methylsulfanyl)ethan-1-amine)

• Product Name: 2-(3-chlorophenyl)-2-(methylsulfanyl)ethan-1-amine
• CAS No: 1248601-56-0
• MF: C₉H₁₂ClNS
• MW: 201.716279983521
• CID: 4580915
• PubChem ID: 54592754
• Update Time: 2025-07-02

2-(3-chlorophenyl)-2-(methylsulfanyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)-2-(methylsulfanyl)ethan-1-amine

• Inchi： 1S/C9H12ClNS/c1-12-9(6-11)7-3-2-4-8(10)5-7/h2-5,9H,6,11H2,1H3
• InChI Key： WFKVGLKWRNPJIE-UHFFFAOYSA-N
• SMILES： C(N)C(C1=CC=CC(Cl)=C1)SC

Computed Properties

• Exact Mass: 201.0378983g/mol
• Monoisotopic Mass: 201.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 288.4±30.0 °C at 760 mmHg
• Flash Point: 128.2±24.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(3-chlorophenyl)-2-(methylsulfanyl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3-chlorophenyl)-2-(methylsulfanyl)ethan-1-amine

Exploring the Properties and Applications of 2-(3-Chlorophenyl)-2-(Methylsulfanyl)Ethan-1-Amine (CAS No. 1248601-56-0)

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